methyl (14E)-14-ethylidene-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate

• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: methyl (14E)-14-ethylidene-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate
• InChI: InChI=1S/C20H22N2O3/c1-3-11-10-22-15-8-12(11)17(18(23)24-2)19-9-16(22)25-20(15,19)21-14-7-5-4-6-13(14)19/h3-7,12,15-17,21H,8-10H2,1-2H3/b11-3-
• InChI Key: BDXYPHKGNUGUFG-JYOAFUTRSA-N
• Isomeric SMILES: C/C=C\1/CN2C3CC1C(C45C3(NC6=CC=CC=C64)OC2C5)C(=O)OC
• Canonical SMILES: CC=C1CN2C3CC1C(C45C3(NC6=CC=CC=C64)OC2C5)C(=O)OC
• synonyms: picrinine

Description

methyl (14E)-14-ethylidene-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate is a natural product found in Alstonia macrophylla, Hunteria zeylanica, and other organisms with data available.

Scientific Research Applications

Synthesis and Reactivity

• Creation of Novel Compounds : This compound has been used in synthesizing new chemical entities such as 2-oxofuro[2,3-b]pyrroles and 2-methylenepyrroles. These syntheses involve reactions with diaza compounds and ketoesters, showcasing the compound's role in creating unique chemical structures (Attanasi et al., 2004).

• Catalytic Reactions : The compound has been part of studies exploring the catalytic properties of certain chemical reactions. For instance, it has been involved in reactions that generate interesting carbene intermediates, demonstrating its potential in complex organic synthesis processes (Pezacki et al., 1999).

Structural Analysis

• Crystal Structure Determination : Research has been conducted on the crystal structure of derivatives of this compound, providing insights into their molecular configurations. This knowledge is crucial for understanding the physical and chemical properties of these molecules (Beltrame et al., 1993).

• Conformational Studies : Studies have also focused on the conformational behavior of related compounds. Such studies, often using techniques like NMR spectroscopy, are essential in deducing the stability and reactivity of these molecules (Arias-Pérez et al., 1995).

Applications in Organic Chemistry

• Synthetic Methodologies : This compound plays a role in developing new synthetic methods for various chemical structures. For instance, its derivatives have been used in the total synthesis of complex organic molecules, demonstrating its utility in advanced organic synthesis (Toyota et al., 1998).

• Exploration of Chemical Behavior : Its derivatives have been used to study the chemical behavior of specific molecular frameworks, such as cyclophanes. These studies contribute to a deeper understanding of the chemical properties and potential applications of these frameworks (Savinsky et al., 2001).